Cas no 1825392-00-4 (Tert-Butyl 3-(4-(propylcarbamoyl)phenoxy)pyrrolidine-1-carboxylate)

• Product Name: Tert-Butyl 3-(4-(propylcarbamoyl)phenoxy)pyrrolidine-1-carboxylate
• CAS No: 1825392-00-4
• MF: C₁₉H₂₈N₂O₄
• MW: 348.436625480652
• CID: 4823070
• Update Time: 2025-08-05

Tert-Butyl 3-(4-(propylcarbamoyl)phenoxy)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-(4-(propylcarbamoyl)phenoxy)pyrrolidine-1-carboxylate
• tert-Butyl 3-(4-(propylcarbamoyl)phenoxy)pyrrolidine-1-carboxylate, AldrichCPR
• Tert-Butyl 3-(4-(propylcarbamoyl)phenoxy)pyrrolidine-1-carboxylate

• Inchi： 1S/C19H28N2O4/c1-5-11-20-17(22)14-6-8-15(9-7-14)24-16-10-12-21(13-16)18(23)25-19(2,3)4/h6-9,16H,5,10-13H2,1-4H3,(H,20,22)
• InChI Key： QAYIEFJSBAMDKX-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(NCCC)=O)=CC=1)C1CN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 453
• XLogP3: 3.1
• Topological Polar Surface Area: 67.9

Additional information on Tert-Butyl 3-(4-(propylcarbamoyl)phenoxy)pyrrolidine-1-carboxylate

Introduction to Tert-Butyl 3-(4-(propylcarbamoyl)phenoxy)pyrrolidine-1-carboxylate (CAS No. 1825392-00-4)

Tert-Butyl 3-(4-(propylcarbamoyl)phenoxy)pyrrolidine-1-carboxylate, identified by the chemical compound code CAS No. 1825392-00-4, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of heterocyclic derivatives characterized by its pyrrolidine core, which is a common structural motif in bioactive molecules. The presence of functional groups such as the tert-butyl ester, phenoxy moiety, and propylcarbamoyl substituent enhances its potential as a pharmacophore, making it a valuable candidate for further investigation in medicinal chemistry.

The synthesis and structural elucidation of Tert-Butyl 3-(4-(propylcarbamoyl)phenoxy)pyrrolidine-1-carboxylate involve sophisticated organic reactions that highlight the precision required in modern chemical synthesis. The tert-butyl group, in particular, contributes to the stability of the molecule while also serving as a protecting group in multi-step synthetic pathways. This feature is crucial in ensuring the integrity of the pyrrolidine ring during subsequent modifications or derivatization processes.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. The phenoxy and propylcarbamoyl groups are known to interact with biological targets through hydrophobic and hydrogen bonding interactions, respectively. These interactions are critical for modulating the pharmacokinetic properties of drug candidates, including their solubility, bioavailability, and metabolic stability. The pyrrolidine ring itself is often found in natural products and drug molecules due to its ability to adopt favorable conformations that enhance binding affinity.

In the context of current pharmaceutical research, Tert-Butyl 3-(4-(propylcarbamoyl)phenoxy)pyrrolidine-1-carboxylate has been explored for its potential applications in treating various therapeutic conditions. For instance, studies have suggested that derivatives of this compound may exhibit inhibitory effects on enzymes involved in inflammatory pathways. The tert-butyl ester group can be hydrolyzed under physiological conditions, releasing active species that could target specific disease mechanisms. This property makes it an attractive scaffold for designing prodrugs or enzyme inhibitors.

The role of CAS No. 1825392-00-4 in this context is not only to serve as a unique identifier but also to facilitate high-throughput screening and library-based drug discovery programs. Researchers often use such compounds as building blocks to create libraries of diverse molecules, which can then be screened for biological activity using automated high-throughput screening (HTS) technologies. The structural complexity of Tert-Butyl 3-(4-(propylcarbamoyl)phenoxy)pyrrolidine-1-carboxylate allows for fine-tuning its properties through structural modifications, enabling the optimization of potency and selectivity.

One notable application of this compound is in the development of novel antiviral agents. The pyrrolidine scaffold is frequently encountered in molecules that interact with viral proteases or polymerases, which are essential for viral replication. By incorporating functional groups like the tert-butyl ester and propylcarbamoyl moiety, chemists can design molecules that disrupt viral life cycles without affecting host cell functions. This approach aligns with the broader goal of developing targeted therapies that minimize side effects while maximizing therapeutic efficacy.

The synthesis of Tert-Butyl 3-(4-(propylcarbamoyl)phenoxy)pyrrolidine-1-carboxylate also highlights the importance of green chemistry principles in modern pharmaceutical manufacturing. Recent methodologies have focused on reducing solvent usage, minimizing waste generation, and employing catalytic processes that enhance reaction efficiency. These sustainable practices not only improve cost-effectiveness but also align with global efforts to reduce environmental impact.

Another area where this compound shows promise is in neurodegenerative disease research. Pyrrolidine derivatives have been implicated in modulating neurotransmitter systems, making them potential candidates for treating conditions such as Alzheimer's disease or Parkinson's disease. The specific arrangement of functional groups on the pyrrolidine ring can influence its ability to cross the blood-brain barrier and interact with central nervous system receptors.

The use of advanced spectroscopic techniques has further enhanced our understanding of how Tert-Butyl 3-(4-(propylcarbamoyl)phenoxy)pyrrolidine-1-carboxylate behaves in different environments. Nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography provide detailed insights into its molecular structure and dynamics, which are essential for rational drug design. These techniques allow researchers to validate computational predictions and guide experimental modifications.

In conclusion, Tert-Butyl 3-(4-(propylcarbamoyl)phenoxy)pyrrolidine-1-carboxylate (CAS No. 1825392-00-4) represents a significant advancement in pharmaceutical chemistry due to its versatile structure and potential therapeutic applications. Its synthesis reflects modern chemical methodologies aimed at efficiency and sustainability, while its biological profile suggests multiple avenues for further exploration.